4-(but-3-yn-1-yl)thiomorpholine
Description
4-(but-3-yn-1-yl)thiomorpholine is a chemical compound with the molecular formula C8H13NS . It is a liquid at room temperature . The compound contains a thiomorpholine ring, which is a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom . The ring is substituted at the 4-position with a but-3-yn-1-yl group .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiomorpholine ring substituted at the 4-position with a but-3-yn-1-yl group . The InChI code for this compound is 1S/C8H13NS/c1-3-8(2)9-4-6-10-7-5-9/h1,8H,4-7H2,2H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 155.26 . The compound is stable under normal temperatures and pressures .Safety and Hazards
The safety information for 4-(but-3-yn-1-yl)thiomorpholine indicates that it is dangerous . It has hazard statements H302, H312, H315, H318, H332, H335, which indicate that it is harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye damage, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(but-3-yn-1-yl)thiomorpholine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "3-bromo-1-butene", "sodium hydride", "thiomorpholine", "acetic acid", "sodium iodide", "copper(I) iodide", "trimethylsilylacetylene", "triethylamine", "tetrahydrofuran", "water" ], "Reaction": [ "Step 1: 3-bromo-1-butene is reacted with sodium hydride in tetrahydrofuran to form but-3-yn-1-ol.", "Step 2: But-3-yn-1-ol is reacted with thiomorpholine in the presence of acetic acid to form 4-(but-3-yn-1-yl)thiomorpholine.", "Step 3: 4-(but-3-yn-1-yl)thiomorpholine is deprotected by reacting it with trimethylsilylacetylene in the presence of copper(I) iodide and triethylamine to form the desired compound.", "Step 4: The final compound is purified by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
1055404-32-4 |
Molecular Formula |
C8H13NS |
Molecular Weight |
155.3 |
Purity |
95 |
Origin of Product |
United States |
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